![molecular formula C13H10N2O5 B2606076 5-(2,3-Dihydro-1,4-benzodioxin-6-ylmethylidene)-1,3-diazinane-2,4,6-trione CAS No. 330820-36-5](/img/structure/B2606076.png)
5-(2,3-Dihydro-1,4-benzodioxin-6-ylmethylidene)-1,3-diazinane-2,4,6-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a 1,4-benzodioxin group, which is a type of aromatic ether. It also contains a 1,3-diazinane ring, which is a type of six-membered ring with two nitrogen atoms .
Molecular Structure Analysis
The molecular structure of this compound would likely be determined by the aromatic 1,4-benzodioxin group and the 1,3-diazinane ring. These groups could potentially influence the compound’s reactivity and stability .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the aromatic ether and the diazinane ring could potentially influence the compound’s solubility, melting point, and boiling point .Scientific Research Applications
Antitumor Applications
The synthesis of novel 8,9-dihydro-7H-pyrimido[4,5-b][1,4]diazepines, derived from a similar chemical structure, has shown significant antitumor properties. These compounds have been evaluated by the US National Cancer Institute for their ability to inhibit various human tumor cell lines, with some compounds presenting remarkable activity against numerous cancer cell lines with GI50 values ranging from 0.068 to 0.35 microM in vitro assays (Insuasty et al., 2008).
Antimicrobial Applications
Research on N-Alkyl/aralkyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-nitrobenzenesulfonamides has shown their potential in inhibiting bacterial biofilms, specifically against Escherichia coli and Bacillus subtilis. Some synthesized molecules demonstrated suitable inhibitory action against these bacterial biofilms, along with displaying mild cytotoxicity, indicating their potential as antimicrobial agents (Abbasi et al., 2020).
Anticonvulsant Applications
The synthesis of 5,6-bis aryl 1,2,4-triazines, derived from similar chemical structures, has been explored for their anticonvulsant activity. In vivo studies have shown that some of these compounds are potent molecules when compared with reference drugs like phenytoin sodium, diazepam, and lamotrigine. These findings are based on IR, 1H NMR, 13C NMR, and mass spectroscopic data, indicating their potential as anticonvulsant agents (Mallikarjuna et al., 2007).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene)-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2O5/c16-11-8(12(17)15-13(18)14-11)5-7-1-2-9-10(6-7)20-4-3-19-9/h1-2,5-6H,3-4H2,(H2,14,15,16,17,18) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GNLHVZXEVYCRFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC2=C(O1)C=CC(=C2)C=C3C(=O)NC(=O)NC3=O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.